Cas no 84348-15-2 (Propanenitrile,2,3-bis(benzoyloxy)-)

Propanenitrile,2,3-bis(benzoyloxy)- structure
84348-15-2 structure
Product Name:Propanenitrile,2,3-bis(benzoyloxy)-
CAS No:84348-15-2
MF:C17H13NO4
MW:295.289424657822
CID:732367
PubChem ID:335818
Update Time:2025-04-19

Propanenitrile,2,3-bis(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,2,3-bis(benzoyloxy)-
    • (2-benzoyloxy-2-cyanoethyl) benzoate
    • NSC-347455
    • 2,3-Di-O-benzoyl-d,l-glycerononitrile
    • DTXSID40319562
    • 84348-15-2
    • LKIMWUXHYSHMQF-UHFFFAOYSA-N
    • 1-Cyanoethane-1,2-diyl dibenzoate
    • 2-(Benzoyloxy)-1-cyanoethyl benzoate #
    • NSC347455
    • Inchi: 1S/C17H13NO4/c18-11-15(22-17(20)14-9-5-2-6-10-14)12-21-16(19)13-7-3-1-4-8-13/h1-10,15H,12H2
    • InChI Key: LKIMWUXHYSHMQF-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C#N)COC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 295.08445790g/mol
  • Monoisotopic Mass: 295.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 76.4Ų
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